Cas no 1065073-44-0 (2-(2-methyl-1,3-oxazol-4-yl)acetonitrile)

• Product Name: 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile
• CAS No: 1065073-44-0
• MF: C₆H₆N₂O
• MW: 122.12464094162
• MDL: MFCD09909597
• CID: 5612102
• PubChem ID: 44119605
• Update Time: 2026-03-11

2-(2-methyl-1,3-oxazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-oxazoleacetonitrile
• 1065073-44-0
• MFCD09909597
• AT18653
• (2-Methyl-1,3-oxazol-4-yl)acetonitrile
• SCHEMBL18214840
• DTXSID301306701
• EN300-3395423
• 2-(2-Methyloxazol-4-yl)acetonitrile
• CS-0216116
• 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile
• 4-Oxazoleacetonitrile, 2-methyl-

• MDL： MFCD09909597
• Inchi： 1S/C6H6N2O/c1-5-8-6(2-3-7)4-9-5/h4H,2H2,1H3
• InChI Key： WYPZNJNOPIFFMQ-UHFFFAOYSA-N
• SMILES： O1C=C(CC#N)N=C1C

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 228.7±15.0 °C(Predicted)
• pka: 0.21±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile

Introduction to 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile (CAS No. 1065073-44-0)

2-(2-methyl-1,3-oxazol-4-yl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1065073-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitriles functionalized with an oxazole moiety, which makes it a versatile intermediate in the synthesis of various bioactive molecules. The structural uniqueness of 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile lies in its ability to serve as a building block for more complex pharmacophores, particularly in the development of drugs targeting neurological and inflammatory disorders.

The oxazole ring in this compound is a heterocyclic structure characterized by a five-membered ring containing one oxygen and two nitrogen atoms. The presence of the methyl group at the 2-position of the oxazole ring enhances its reactivity and influences its electronic properties, making it an attractive scaffold for medicinal chemists. The acetonitrile substituent at the 4-position introduces a polar nitrile group, which can participate in hydrogen bonding interactions and further modulate the compound's biological activity.

In recent years, there has been a surge in research focused on oxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-containing compounds exhibit properties such as antimicrobial, anti-inflammatory, and analgesic effects. The introduction of the acetonitrile group in 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile not only enhances its synthetic utility but also opens up possibilities for further derivatization to explore novel pharmacological targets.

One of the most compelling aspects of 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, researchers have explored its use as a precursor in developing inhibitors for cyclooxygenase (COX) enzymes, which play a crucial role in inflammation pathways. The nitro group of the nitrile can be readily converted into other functional groups such as amides or carboxylic acids through hydrolysis or reduction reactions, providing flexibility in drug design.

Moreover, the structural motif of this compound has been investigated for its interaction with biological macromolecules. Computational studies have suggested that the oxazole ring can form stable hydrogen bonds with amino acid residues in protein active sites, making it an excellent candidate for designing selective binders. This property is particularly valuable in drug discovery efforts aimed at modulating protein-protein interactions or enzyme activity.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex oxazole derivatives, including those with multiple substituents on the ring. These methods have not only improved yields but also allowed for greater structural diversity, facilitating high-throughput screening programs.

The pharmaceutical industry has taken note of these developments and has incorporated 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile into several drug discovery campaigns. Its incorporation into libraries of compounds has led to the identification of novel hits with promising biological activity. For example, derivatives of this compound have shown potential as scaffolds for kinase inhibitors, which are critical targets in oncology research. The ability to modify both the oxazole ring and the nitrile group provides chemists with ample opportunities to fine-tune potency and selectivity.

In addition to its role as an intermediate in drug synthesis, CAS No. 1065073-44-0 has found applications in materials science and agrochemical research. The unique electronic properties of the oxazole-nitrile system make it suitable for designing organic semiconductors or ligands for metal complexes used in catalysis. Furthermore, modifications to this core structure have yielded compounds with enhanced pesticidal or herbicidal properties.

The synthesis of 2-(2-methyl-1,3-oxazol-4-yl)acetonitrile typically involves multi-step reactions starting from commercially available precursors such as 2-aminothiophene or methyl acrylate derivatives. Key steps often include cyclization reactions to form the oxazole ring followed by nucleophilic substitution or condensation reactions to introduce the nitrile functionality. Optimizing these synthetic routes is crucial for achieving high purity and yield, which are essential for industrial-scale production.

Quality control and analytical characterization play a pivotal role in ensuring the integrity of CAS No. 1065073-44-0 during its production and application phases. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity levels. These analytical methods provide confidence that the compound meets stringent specifications required for pharmaceutical use.

The future prospects for 2-(2-methyl-1,3-oxyzolr<4)-yl]acetoridrle (CAS No.) are promising, with ongoing research exploring new synthetic pathways and expanding its therapeutic applications. Collaborative efforts between academia and industry are likely to drive innovation by leveraging computational modeling and experimental validation techniques. As our understanding of molecular interactions continues to evolve，this compound will remain a valuable asset in medicinal chemistry endeavors aimed at addressing unmet medical needs.